Cas no 2313-03-3 (3,3,5-triphenylfuran-2-one)

3,3,5-triphenylfuran-2-one structure
3,3,5-triphenylfuran-2-one structure
Product name:3,3,5-triphenylfuran-2-one
CAS No:2313-03-3
MF:C22H16O2
MW:312.361246109009
CID:912582
PubChem ID:222596

3,3,5-triphenylfuran-2-one Chemical and Physical Properties

Names and Identifiers

    • 3,3,5-triphenylfuran-2-one
    • AC1Q6M9R; CTK4F0932; 3,3,5-triphenylfuran-2(3h)-one; 4-Hydroxy-2.2.4-triphenyl-buten-(3)-saeure-lacton; 3,3,5-Triphenyl-3H-furan-2-one; 3,3,5-Triphenyl-3H-furan-2-on; 4-Hydroxy-2,2,4-triphenyl-3-butensaeure-lacton; NSC9074; 5-Oxo-2.4.4-triphenyl-4.5-dihydro-furan; 3,3,5-triphenyl-2(3H)-furanone; 3,3,5-triphenyl-3H-furan-2-one; AR-1E8443; AC1L5BXU;
    • NSC9074
    • DTXSID50278676
    • AS-0494
    • 3,3,5-triphenylfuran-2(3h)-one
    • 3,3,5-triphenyl-2,3-dihydrofuran-2-one
    • 2313-03-3
    • NSC-9074
    • Inchi: InChI=1S/C22H16O2/c23-21-22(18-12-6-2-7-13-18,19-14-8-3-9-15-19)16-20(24-21)17-10-4-1-5-11-17/h1-16H
    • InChI Key: YPDWOJDXSYTOMH-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C2=CC(C(=O)O2)(C3=CC=CC=C3)C4=CC=CC=C4

Computed Properties

  • Exact Mass: 312.11508
  • Monoisotopic Mass: 312.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 456
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų
  • XLogP3: 5

Experimental Properties

  • Density: 1.208
  • Boiling Point: 531.8°C at 760 mmHg
  • Flash Point: 224.7°C
  • Refractive Index: 1.638
  • PSA: 26.3
  • LogP: 4.57060

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